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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639 Get Quote

Unraveling Penconazole: A Technical Guide
Penconazole, a systemic triazole fungicide, is a cornerstone in the management of fungal

diseases in various agricultural settings. This guide provides an in-depth technical overview of

penconazole, including its chemical identity, physicochemical properties, and mechanism of

action, tailored for researchers, scientists, and professionals in drug development.

Chemical Identification

While the term "penconazole hydroxide" is sometimes used, it is not the recognized chemical

name for this compound. The synthesis of penconazole involves the use of sodium hydroxide

in a condensation reaction, which may be the origin of this nomenclature.[1] The scientifically

accepted identifiers for penconazole are as follows:
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Identifier Value

CAS Number 66246-88-6[2][3][4][5][6]

IUPAC Name
(RS)-1-[2-(2,4-dichlorophenyl)pentyl]-1H-1,2,4-

triazole[1][7]

CAS Name
1-[2-(2,4-dichlorophenyl)pentyl]-1H-1,2,4-

triazole[1][3][8]

Molecular Formula C13H15Cl2N3[2][3][5][8]

Molecular Weight 284.18 g/mol [5][8]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of penconazole is crucial for

its formulation and application.

Property Value

Melting Point 57.6-60.3°C[4][9]

Boiling Point 415.3 ± 55.0 °C at 760 mmHg[4]

Density 1.3 ± 0.1 g/cm³[4]

Vapor Pressure 3.7 x 10⁻⁴ Pa (25 °C)[5]

Water Solubility 73 mg/L (25 °C)[5][9]

Solubility in other solvents (g/L at 25°C)
Ethanol: 730, Acetone: 770, Toluene: 610, n-

hexane: 22, n-octanol: 400[9]

LogP (Kow) 3.72 (pH 5.7, 25°C)[9]

pKa 2.80 ± 0.10[5]

Toxicological Data

The toxicological profile of penconazole has been evaluated by regulatory bodies.
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Parameter Value

Acceptable Daily Intake (ADI) 0–0.03 mg/kg bw[7]

Acute Reference Dose (ARfD) 0.8 mg/kg bw[7]

Acute Oral LD50 (Rat) >3000 mg/kg[5]

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Penconazole functions as a sterol demethylation inhibitor (DMI).[7][9] It specifically targets and

inhibits the C14-demethylase enzyme, which is essential for the biosynthesis of ergosterol.

Ergosterol is a vital component of the fungal cell membrane, and its disruption leads to the

cessation of fungal growth and eventual cell death.[9]

Acetyl-CoA Squalene
Multiple Steps

Lanosterol
Squalene epoxidase

4,4-dimethyl-cholesta-8,14,24-trienol
Lanosterol 14α-demethylase (CYP51)

Ergosterol
Multiple Steps

Penconazole Lanosterol 14α-demethylase (CYP51)
Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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